L-GLUTAMINE (4-13C)
Description
Properties
Molecular Weight |
147.2 |
|---|---|
Purity |
98% |
Origin of Product |
United States |
Chemical and Physical Properties
L-Glutamine (4-¹³C) is a stable isotope-labeled form of the non-essential amino acid L-glutamine. medchemexpress.comchemsrc.com In this specific isotopologue, the carbon atom at the fourth position of the glutamine molecule is replaced with a heavy isotope of carbon, ¹³C. sigmaaldrich.com This labeling does not alter the chemical behavior of the molecule in biological systems but allows it to be traced and distinguished from its unlabeled counterpart. medchemexpress.comchemsrc.com
The key properties of L-Glutamine (4-¹³C) are summarized in the table below:
| Property | Value |
| Chemical Formula | NH₂CO¹³CH₂CH₂CH(NH₂)CO₂H |
| Molecular Weight | 147.14 g/mol sigmaaldrich.com |
| CAS Number | 180991-04-2 sigmaaldrich.com |
| Isotopic Purity | Typically ≥99 atom % ¹³C sigmaaldrich.comsigmaaldrich.com |
| Physical Form | Solid sigmaaldrich.comsigmaaldrich.com |
| Solubility | Soluble in water. nih.gov |
| Storage | Should be stored at room temperature, protected from light and moisture. isotope.comisotope.com |
This table is interactive. Users can sort and filter the data as needed.
Synthesis and Isotopic Labeling Strategies for L Glutamine 4 13c
Metabolic Tracer
L-Glutamine (4-¹³C) serves as a crucial metabolic tracer, enabling scientists to follow the intricate pathways of glutamine metabolism within cells and organisms. nih.gov Glutamine is a vital nutrient for many cell types, especially rapidly proliferating ones like cancer cells, and plays a central role in energy production, biosynthesis of nucleotides and other amino acids, and maintaining redox balance. nih.govwikipedia.org
By introducing L-Glutamine (4-¹³C) into a biological system, researchers can track the incorporation of the ¹³C label into various downstream metabolites. This provides a dynamic view of metabolic fluxes and helps to elucidate how different metabolic pathways are utilized under various physiological and pathological conditions. nih.govisotope.com
Detailed Research Findings:
Cancer Metabolism: Studies have extensively used ¹³C-labeled glutamine, including L-Glutamine (4-¹³C), to investigate the altered metabolism of cancer cells. nih.govisotope.comcreative-proteomics.com These studies have revealed that many tumors exhibit "glutamine addiction," where they heavily rely on glutamine as a carbon and nitrogen source to fuel the tricarboxylic acid (TCA) cycle and support rapid growth. nih.govcreative-proteomics.com Tracing the ¹³C label from glutamine allows for the quantification of its contribution to the TCA cycle and other biosynthetic pathways, providing insights into the metabolic reprogramming that is a hallmark of cancer. nih.govresearchgate.net For instance, the label from [U-¹³C]-glutamine can be tracked to citrate, with the M+4 isotopologue indicating standard oxidative metabolism. biorxiv.org
Neurotransmitter Cycling: In neuroscience, ¹³C-labeled glutamine has been instrumental in studying the glutamate-glutamine cycle between neurons and glial cells in the brain. pnas.orgpnas.org This cycle is fundamental for normal brain function, and disruptions are implicated in various neurological disorders. By monitoring the conversion of ¹³C-labeled glutamine to glutamate (B1630785), researchers can measure the rate of this critical neurotransmitter cycle. pnas.orgpnas.org
Gut Metabolism: Research has shown that glutamine is a primary metabolic fuel for intestinal cells. jpccr.eu Studies using ¹³C-labeled glutamine have demonstrated its significant utilization by the gut mucosa. jpccr.eu
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy is a powerful analytical technique used to determine the structure and dynamics of molecules. When used in conjunction with ¹³C-labeled substrates like L-Glutamine (4-¹³C), it becomes a potent tool for in vivo and in vitro metabolic studies. pnas.org The ¹³C nucleus is NMR-active, and its signal can be detected and distinguished from the much more abundant ¹²C.
Detailed Research Findings:
Real-time Metabolic Flux Analysis: In vivo ¹³C NMR studies have allowed for the real-time measurement of metabolic fluxes in living organisms, including the human brain. pnas.orgpnas.orgscispace.com By infusing subjects with ¹³C-labeled glucose or glutamine and acquiring ¹³C NMR spectra, researchers can observe the time course of label incorporation into various metabolites, such as glutamate and glutamine. pnas.orgpnas.orgscispace.com For example, the resonances for the C4 carbons of glutamate and glutamine are clearly resolvable in ¹³C NMR spectra. pnas.org
Hyperpolarized ¹³C MRI: A cutting-edge technique known as hyperpolarized ¹³C magnetic resonance imaging (MRI) has utilized specifically labeled glutamine molecules to visualize metabolic processes in real-time with high sensitivity. pnas.org While not specific to the 4-¹³C position, this demonstrates the power of ¹³C-labeled glutamine in advanced imaging applications.
Mass Spectrometry (MS)
Mass spectrometry is another key analytical technique that benefits from the use of stable isotope tracers like L-Glutamine (4-¹³C). MS separates ions based on their mass-to-charge ratio, allowing for the precise measurement of the masses of different molecules and their isotopologues (molecules that differ only in their isotopic composition).
Detailed Research Findings:
Metabolite Profiling: By analyzing cell or tissue extracts using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), researchers can identify and quantify a wide range of metabolites. sigmaaldrich.com When L-Glutamine (4-¹³C) is used as a tracer, the resulting mass spectra will show a shift in the mass of metabolites that have incorporated the ¹³C label. pnas.org This allows for the precise tracing of the metabolic fate of the labeled carbon atom.
Flux Analysis: The pattern and extent of ¹³C enrichment in different metabolites can be used to calculate the relative rates (fluxes) of various metabolic pathways. nih.gov This provides a quantitative understanding of cellular metabolism that is not attainable with traditional metabolomics approaches that only measure metabolite concentrations. nih.gov For example, the contribution of glutamine to lipid synthesis can be assessed using this method. nih.gov
Analytical Techniques for L Glutamine 4 13c Metabolomics and Fluxomics
Metabolic Research
Stable isotope tracing using compounds like L-glutamine (4-13C) is a powerful technique for monitoring cellular metabolism in both in vitro and in vivo settings. invivochem.com Glutamine is a crucial nutrient for many rapidly proliferating cells, including cancer cells, and serves as a significant source of carbon and nitrogen for various biosynthetic processes. guidechem.compnas.orgcam.ac.uknih.gov
When cells are supplied with ¹³C-labeled glutamine, the labeled carbon atom can be tracked as it is incorporated into downstream metabolites. This allows researchers to delineate the metabolic fate of glutamine and quantify the activity of specific metabolic pathways. pnas.orgcam.ac.uk Key pathways studied using glutamine tracers include:
Glutaminolysis: The conversion of glutamine to glutamate (B1630785) and then to the tricarboxylic acid (TCA) cycle intermediate α-ketoglutarate. cam.ac.uk
Tricarboxylic Acid (TCA) Cycle: Labeled carbon from glutamine enters the TCA cycle, allowing for the measurement of cycle flux and anaplerosis (the replenishment of cycle intermediates). pnas.orgcam.ac.uk
Reductive Carboxylation: A pathway particularly active in some cancer cells where α-ketoglutarate is converted to citrate, contributing to lipid synthesis. cam.ac.uk
Biosynthesis: The labeled carbon can be traced into other amino acids, nucleotides, and glutathione, providing insights into their synthesis rates. guidechem.compnas.org
Studies have utilized various isotopologues of ¹³C-glutamine to investigate these processes in diverse biological systems, from cancer cell lines to the human brain. pnas.orgscispace.comjci.org
Analytical Techniques
The detection and quantification of L-glutamine (4-13C) and its labeled metabolites are primarily achieved through two powerful analytical techniques:
¹³C NMR spectroscopy is a non-invasive method that can detect and distinguish between different isotopomers of metabolites. pnas.orgpnas.org By analyzing the ¹³C NMR spectra of cell or tissue extracts after administration of L-glutamine (4-13C), researchers can identify which downstream metabolites have incorporated the ¹³C label and at which positions. pnas.orgpnas.org This provides detailed information about metabolic fluxes. For instance, the labeling patterns in glutamate and other TCA cycle intermediates can reveal the relative contributions of different metabolic pathways. pnas.orgpnas.org Hyperpolarized ¹³C-MRS is an advanced technique that significantly enhances the signal, allowing for real-time, in vivo imaging of metabolic conversions, such as glutamine to glutamate. jci.orgpnas.orgismrm.org
Mass spectrometry is another key technique used in conjunction with stable isotope tracers. pnas.orgsigmaaldrich.com It separates ions based on their mass-to-charge ratio. When cells are incubated with L-glutamine (4-13C), the resulting metabolites will have a higher mass than their unlabeled counterparts. sigmaaldrich.com By analyzing the mass isotopologue distribution of these metabolites using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), the degree of ¹³C enrichment can be precisely quantified. pnas.orgsigmaaldrich.com This data is crucial for metabolic flux analysis, which aims to calculate the rates of metabolic reactions within a biological system. pnas.org
Applications of L Glutamine 4 13c in Elucidating Metabolic Pathways
Metabolic Flux Analysis (MFA)
Metabolic Flux Analysis (MFA) is a powerful technique used to quantify the rates of reactions within metabolic networks. isotope.com By introducing ¹³C-labeled substrates like L-Glutamine (4-¹³C) into cells or organisms, researchers can trace the path of the labeled carbon atoms through various metabolic pathways. creative-proteomics.com
L-Glutamine is a major anaplerotic substrate, meaning it replenishes the pool of TCA cycle intermediates. nih.gov After its conversion to α-ketoglutarate, the ¹³C label from the 4-position of glutamine enters the TCA cycle. In the oxidative (forward) direction of the cycle, this label will be incorporated into subsequent intermediates such as succinate, fumarate, and malate. nih.gov By measuring the mass isotopologue distribution (the pattern of ¹³C labeling) in these metabolites, researchers can quantify the contribution of glutamine to the oxidative TCA cycle, which is crucial for energy production. nih.govbiorxiv.org
The use of L-Glutamine (4-¹³C) also allows for the study of alternative metabolic routes. For instance, in some cancer cells, particularly under conditions of hypoxia or mitochondrial dysfunction, glutamine can be metabolized via reductive carboxylation. nih.govresearchgate.net In this pathway, α-ketoglutarate is converted "backwards" to isocitrate and then citrate, providing a source of acetyl-CoA for lipid synthesis. nih.gov Tracing the ¹³C from the 4-position of glutamine helps to distinguish and quantify the flux through this reductive pathway versus the oxidative TCA cycle. mdpi.com
Use in Analytical Techniques
¹³C NMR spectroscopy is a key technique for analyzing samples from tracer experiments. The ¹³C nucleus has a nuclear spin that allows it to be detected by NMR. The incorporation of the ¹³C label from L-Glutamine (4-¹³C) into downstream metabolites, such as glutamate (B1630785), can be directly observed and quantified in vivo or in cell extracts. mdpi.compnas.orgpnas.org The chemical environment of the ¹³C atom influences its resonance frequency, allowing for the identification of the labeled metabolite and the specific position of the label. scispace.comnih.gov
Mass spectrometry, often coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS), is widely used to analyze metabolites from ¹³C tracing experiments. nih.govisotope.com The instrument separates metabolites and measures their mass-to-charge ratio. The ¹³C atom in L-Glutamine (4-¹³C) increases its mass by one unit (M+1). sigmaaldrich.com This mass shift is passed on to its metabolic products, allowing researchers to track the incorporation of the label and determine the relative abundance of different mass isotopologues. researchgate.netmassbank.eumassbank.eu This data is fundamental for calculating metabolic fluxes.
Clinical Research Applications
Isotopic tracers like L-Glutamine (4-¹³C) are invaluable tools for studying how metabolism is reprogrammed in various diseases, including neurodegenerative disorders and diabetes. pnas.org For example, in vivo ¹³C NMR studies in the human brain have used labeled substrates to measure the rate of the glutamate-glutamine cycle, a critical pathway for neurotransmission. pnas.orgpnas.orgpnas.org
Many cancer cells exhibit a high rate of glutamine consumption, a phenomenon known as "glutamine addiction". tandfonline.com They use glutamine not only for energy but also as a source of carbon and nitrogen for the biosynthesis of macromolecules needed for rapid cell proliferation. nih.govresearchgate.net Using L-Glutamine (4-¹³C) and other labeled glutamine tracers, researchers can map the metabolic fate of glutamine in cancer cells, revealing dependencies on specific pathways like glutaminolysis or reductive carboxylation. mdpi.combiorxiv.orgnih.gov This knowledge is critical for understanding tumor biology and identifying novel therapeutic targets that could disrupt cancer cell metabolism. tandfonline.com
Table of Compounds
Future Directions and Emerging Research Avenues for L Glutamine 4 13c
Advancements in Hybrid Analytical Platforms
The future of metabolic analysis lies in the integration of multiple analytical techniques to gain a more comprehensive understanding of cellular processes. Stable isotope tracing using L-glutamine (4-¹³C) is increasingly coupled with a variety of advanced analytical platforms. mdpi.com Techniques such as liquid chromatography-mass spectrometry (LC-MS), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are powerful tools for tracking the fate of the ¹³C label. mdpi.comnih.gov
Hybrid approaches are emerging to provide deeper insights. For instance, combining mass spectrometry with magnetic resonance imaging (MRI) allows for both detailed metabolic profiling of tissue extracts and in vivo spatial measurement of metabolic fluxes. pnas.org Furthermore, the integration of desorption electrospray ionization (DESI) imaging and multi-isotope imaging mass spectrometry with L-glutamine (4-¹³C) tracing can offer high-resolution spatial mapping of glutamine metabolism within tissues. pnas.org These hybrid platforms enable researchers to connect in vivo metabolic activities with detailed molecular analyses of tissue extracts, providing a more complete picture of metabolic reprogramming.
Integration with Multi-Omics Data (e.g., Proteomics, Transcriptomics)
A significant frontier in metabolic research is the integration of stable isotope tracing data with other "omics" datasets, such as proteomics and transcriptomics. nih.gov This multi-omics approach allows for a systems-level understanding of how metabolic pathways are regulated. plos.org By combining L-glutamine (4-¹³C) tracing with gene expression profiling, researchers can correlate changes in metabolic flux with the upregulation or downregulation of specific enzymes and transporters involved in glutamine metabolism. mdpi.comnih.gov
Computational pipelines are being developed to facilitate this integration, using metabolic network models as a scaffold to connect transcriptomics, proteomics, and metabolomics data. plos.orgresearchgate.net This allows for the identification of key regulatory nodes and provides a more holistic view of cellular responses to various stimuli. nih.govbiorxiv.org For example, a triomics approach using mass spectrometry can analyze metabolites, proteins, and histone modifications from a single sample, revealing complex relationships between metabolism, protein expression, and epigenetic regulation. nih.gov This integrated analysis is crucial for understanding how metabolic shifts, as traced by L-glutamine (4-¹³C), are linked to broader cellular reprogramming. biorxiv.org
Development of Novel L-Glutamine (4-13C) Derivatives for Specific Pathways
To probe specific metabolic routes with greater precision, researchers are developing novel derivatives of ¹³C-labeled glutamine. While uniformly labeled [U-¹³C₅]glutamine provides a broad overview of glutamine's contribution to central carbon metabolism, position-specific tracers like L-glutamine (4-¹³C) can offer more detailed information. mdpi.comnih.gov
Future research will likely focus on creating new isotopically labeled glutamine molecules to investigate particular enzymatic reactions or pathways. For example, the synthesis of hyperpolarized [5-¹³C,4,4-²H₂,5-¹⁵N]-L-glutamine has been shown to be optimal for the in vivo measurement of glutamine conversion to glutamate (B1630785) via hyperpolarized magnetic resonance. pnas.org This demonstrates the potential for designing multi-labeled glutamine derivatives to dissect specific metabolic steps with enhanced sensitivity and specificity. pnas.org Such novel tracers will be instrumental in clarifying the roles of different glutamine-utilizing pathways in various physiological and pathological states.
Advanced Computational Models for Complex Metabolic Networks
The analysis of data from L-glutamine (4-¹³C) tracing experiments increasingly relies on sophisticated computational models. These models are essential for estimating intracellular metabolic fluxes and understanding the complex interplay of various pathways. nih.govnih.gov Metabolic Flux Analysis (MFA) and ¹³C-Metabolic Flux Analysis (¹³C-MFA) are key computational techniques that use stable isotope labeling data to generate quantitative maps of cellular metabolism. creative-proteomics.com
Future models will become more complex and comprehensive, incorporating multi-compartmental systems (e.g., cytosol and mitochondria) and integrating multi-omics data to provide more accurate and predictive simulations of metabolic networks. frontiersin.orgfrontiersin.org Constraint-based models and flux balance analysis (FBA) are being used to simulate the metabolic reprogramming in cancer cells and to understand how the utilization of glucose and glutamine contributes to cell growth. nih.govplos.org The development of more advanced algorithms and software will be critical for handling the large datasets generated by modern analytical platforms and for building predictive models of cellular metabolism. frontiersin.orgtum.de
Applications in Understanding Cellular Adaptation and Plasticity
L-glutamine (4-¹³C) is a valuable tool for investigating cellular adaptation and metabolic plasticity, particularly in the context of cancer. mdpi.com Cancer cells often reprogram their metabolism to survive in nutrient-limited microenvironments, and L-glutamine (4-¹³C) tracing can elucidate these adaptive mechanisms. mdpi.compnas.org
Studies using ¹³C-labeled glutamine have shown that some cancer cells can switch between different metabolic pathways, such as glycolysis and oxidative phosphorylation, in response to environmental stress. mdpi.com This metabolic flexibility is a hallmark of aggressive cancers and can contribute to therapeutic resistance. pnas.orgmdpi.com Future research will use L-glutamine (4-¹³C) to explore how cancer cells adapt to nutrient deprivation and to identify metabolic vulnerabilities that could be targeted for therapy. researchgate.net Understanding this metabolic plasticity is crucial for developing effective anticancer strategies. mdpi.com
Role in Fundamental Biological Processes Beyond Disease Models (e.g., Developmental Biology, Aging)
While much of the research using L-glutamine (4-¹³C) has focused on cancer, there is a growing interest in its application to fundamental biological processes such as developmental biology and aging. Glutamine metabolism is critical for the proliferation and differentiation of various cell types, including immune cells and stem cells. drugbank.comnih.gov
In the context of aging, studies have shown that intracellular glutamine levels can change with age, and that glutamine availability may regulate aspects of the aging process through signaling pathways like mTOR. scielo.brbiorxiv.org Research suggests that decreased glutamine levels may be associated with aging, and supplementation can affect lifespan in model organisms. biorxiv.orgfrontiersin.org L-glutamine (4-¹³C) tracing can be employed to investigate age-related changes in glutamine metabolism in different tissues and to understand its role in cellular senescence and longevity. frontiersin.org Similarly, in developmental biology, this tracer can help elucidate how glutamine supports the high proliferative and biosynthetic demands of embryonic and neonatal development.
Q & A
Q. What steps ensure reproducibility when replicating isotope-tracing studies from literature?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
